N-p-Chlorobenzyl-N',N'-dimethyl-N-2-pyridylethylenediamine hydrochloride

• CAS No.: 6170-42-9
• Product Name: N-p-Chlorobenzyl-N',N'-dimethyl-N-2-pyridylethylenediamine hydrochloride
• Molecular Formula: C16H21Cl2N3
• Molecular Weight: 326.3 g/mol
• IUPAC Name: N'-[(4-chlorophenyl)methyl]-N,N-dimethyl-N'-pyridin-2-ylethane-1,2-diamine;hydrochloride
• Standard InChI: InChI=1S/C16H20ClN3.ClH/c1-19(2)11-12-20(16-5-3-4-10-18-16)13-14-6-8-15(17)9-7-14;/h3-10H,11-13H2,1-2H3;1H
• Standard InChIKey: VEYWWAGBHABATA-UHFFFAOYSA-N
• SMILES: CN(C)CCN(CC1=CC=C(C=C1)Cl)C2=CC=CC=N2.Cl
• Canonical SMILES: C[NH+](C)CCN(CC1=CC=C(C=C1)Cl)C2=CC=CC=N2.[Cl-]
• Appearance: Solid powder
• Description: Chloropyramine hydrochloride may be useful in the treatment of invasive breast cancer.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 59-32-5 (Parent)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Avapena; chloropyramine; chloropyramine hydrochloride; chloropyramine monohydrochloride; chlorpyramine; halopyramine; N-(p-chlorobenzyl)-N-(2-pyridyl)-N',N''-dimethylethylenediamine; Suprastin
• Reference: 1: Kandil S, Prencipe F, Jones S, Hiscox S, Westwell AD. The discovery of new and more potent chloropyramine (C4) analogues for the potential treatment of invasive breast cancer. Chem Biol Drug Des. 2018 Jan;91(1):314-321. doi: 10.1111/cbdd.13083. Epub 2017 Aug 30. PubMed PMID: 28816016.; 2: Burgess JT, Bolderson E, Saunus JM, Zhang SD, Reid LE, McNicol AM, Lakhani SR, Cuff K, Richard K, Richard DJ, O'Byrne KJ. SASH1 mediates sensitivity of breast cancer cells to chloropyramine and is associated with prognosis in breast cancer. Oncotarget. 2016 Nov 8;7(45):72807-72818. doi: 10.18632/oncotarget.12020. PubMed PMID: 27637080; PubMed Central PMCID: PMC5341945.; 3: Kurenova EV, Hunt DL, He D, Magis AT, Ostrov DA, Cance WG. Small molecule chloropyramine hydrochloride (C4) targets the binding site of focal adhesion kinase and vascular endothelial growth factor receptor 3 and suppresses breast cancer growth in vivo. J Med Chem. 2009 Aug 13;52(15):4716-24. doi: 10.1021/jm900159g. PubMed PMID: 19610651; PubMed Central PMCID: PMC2765121.
• PubChem Compound: 80311
• Last Modified: Nov 11 2021